Cas no 1603216-53-0 (2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine)
2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-methyl-1H-pyrazol-5-yl)oxan-4-amine
- Z1741778448
- 2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine
-
- MDL: MFCD29047256
- Inchi: 1S/C9H15N3O/c1-12-8(2-4-11-12)9-6-7(10)3-5-13-9/h2,4,7,9H,3,5-6,10H2,1H3
- InChI Key: FSYSYUOZJAUBEU-UHFFFAOYSA-N
- SMILES: O1CCC(CC1C1=CC=NN1C)N
Computed Properties
- Exact Mass: 181.121512110 g/mol
- Monoisotopic Mass: 181.121512110 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 53.1
- Molecular Weight: 181.23
2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-246714-0.05g |
2-(1-methyl-1H-pyrazol-5-yl)oxan-4-amine |
1603216-53-0 | 95% | 0.05g |
$216.0 | 2024-06-19 | |
| Enamine | EN300-246714-0.1g |
2-(1-methyl-1H-pyrazol-5-yl)oxan-4-amine |
1603216-53-0 | 95% | 0.1g |
$322.0 | 2024-06-19 | |
| Enamine | EN300-246714-0.25g |
2-(1-methyl-1H-pyrazol-5-yl)oxan-4-amine |
1603216-53-0 | 95% | 0.25g |
$459.0 | 2024-06-19 | |
| Enamine | EN300-246714-0.5g |
2-(1-methyl-1H-pyrazol-5-yl)oxan-4-amine |
1603216-53-0 | 95% | 0.5g |
$723.0 | 2024-06-19 | |
| Enamine | EN300-246714-1.0g |
2-(1-methyl-1H-pyrazol-5-yl)oxan-4-amine |
1603216-53-0 | 95% | 1.0g |
$928.0 | 2024-06-19 | |
| Enamine | EN300-246714-2.5g |
2-(1-methyl-1H-pyrazol-5-yl)oxan-4-amine |
1603216-53-0 | 95% | 2.5g |
$1819.0 | 2024-06-19 | |
| Enamine | EN300-246714-5.0g |
2-(1-methyl-1H-pyrazol-5-yl)oxan-4-amine |
1603216-53-0 | 95% | 5.0g |
$2692.0 | 2024-06-19 | |
| Enamine | EN300-246714-10.0g |
2-(1-methyl-1H-pyrazol-5-yl)oxan-4-amine |
1603216-53-0 | 95% | 10.0g |
$3992.0 | 2024-06-19 | |
| Enamine | EN300-246714-1g |
2-(1-methyl-1H-pyrazol-5-yl)oxan-4-amine |
1603216-53-0 | 95% | 1g |
$928.0 | 2023-09-15 | |
| Enamine | EN300-246714-5g |
2-(1-methyl-1H-pyrazol-5-yl)oxan-4-amine |
1603216-53-0 | 95% | 5g |
$2692.0 | 2023-09-15 |
2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine
Introduction to 2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine (CAS No: 1603216-53-0)
2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1603216-53-0, belongs to the class of pyrazole derivatives, which are known for their broad spectrum of pharmacological effects. The presence of an oxime group in its molecular structure further enhances its reactivity and utility in synthetic chemistry.
The molecular structure of 2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine consists of a pyrazole ring substituted with a methyl group at the 1-position and an oxime functionality at the 4-position, linked to an oxane ring. This unique arrangement contributes to its distinct chemical behavior and makes it a valuable intermediate in the synthesis of more complex molecules. The compound’s solubility profile and stability under various conditions have been thoroughly investigated, making it suitable for both laboratory-scale reactions and potential industrial applications.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The structural motif of 2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine has shown promise in several preclinical studies, particularly in the context of anti-inflammatory, anti-tumor, and antimicrobial applications. The oxime group, in particular, has been identified as a key pharmacophore that can interact with biological targets, leading to modulatory effects on cellular processes.
One of the most compelling aspects of 2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine is its versatility in chemical modifications. Researchers have leveraged its reactive sites to develop libraries of analogs with tailored biological activities. For instance, modifications at the pyrazole ring have been shown to influence binding affinity to specific enzymes and receptors, while changes at the oxime moiety can alter metabolic stability and bioavailability. These findings highlight the compound’s potential as a scaffold for drug discovery initiatives.
The synthesis of 2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine has been optimized through multiple pathways, each offering distinct advantages in terms of yield, purity, and scalability. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted organic synthesis, have been employed to streamline the process. These advancements not only improve efficiency but also reduce the environmental impact associated with traditional synthetic methods.
From a medicinal chemistry perspective, the biological evaluation of 2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine has revealed intriguing interactions with various disease-related targets. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preclinical data suggest that this compound may exhibit chemopreventive properties by modulating signaling cascades associated with tumor growth and progression.
The pharmacokinetic properties of 2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine have also been carefully characterized. Its favorable solubility profile allows for efficient absorption after oral administration, while its metabolic stability ensures prolonged half-life in vivo. These attributes are critical for developing a drug candidate that can reach therapeutic concentrations without rapid degradation.
In conclusion,2-(1-Methyl-H-pyrazol -5 - yl)oxan -4 - amine (CAS No: 1603216 -53 -0 ) represents a promising compound with diverse applications in pharmaceutical research . Its unique structural features , coupled with its demonstrated biological activity , make it an attractive candidate for further development . As research continues to uncover new therapeutic possibilities , this molecule is poised to play a significant role in the next generation of medicinal agents .
1603216-53-0 (2-(1-Methyl-1H-pyrazol-5-yl)oxan-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)